N-(3-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-26-16-8-5-7-15(13-16)22-18(25)14-28-20-19(17-9-6-12-27-17)23-21(24-20)10-3-2-4-11-21/h5-9,12-13H,2-4,10-11,14H2,1H3,(H,22,25)
• InChI Key: ZBGOAMPKXWZNEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=CS4
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol
• CAS No.: 1223947-44-1

Description

N-(3-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3O2S2 and its molecular weight is 413.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihypertensive Activity

Research on similar compounds, such as 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, shows their potential antihypertensive properties. These compounds have been tested in rats for their effectiveness in lowering blood pressure, offering insights into their mechanism of action as alpha-adrenergic blockers (Caroon et al., 1981).

Dopamine D3 Receptor Affinity

Derivatives of similar structures demonstrate selective affinity towards dopamine D3 receptors, indicating potential applications in drug development for neurological disorders. The research emphasizes minimizing drug promiscuity by utilizing weakly potent orthosteric fragments, which could lead to more selective and safer therapeutic agents (Reilly et al., 2019).

Green Synthesis

The green synthesis of related compounds, like N-(3-Amino-4-methoxyphenyl)acetamide, through catalytic hydrogenation emphasizes the importance of environmentally friendly methods in chemical synthesis. This approach reduces harmful byproducts and improves selectivity and yield (Zhang Qun-feng, 2008).

Pharmacological Characterization

Studies on compounds with a similar structural framework, such as κ-opioid receptor antagonists, detail their pharmacological profile, including high affinity for receptors and selectivity. This research provides a basis for developing new treatments for pain, depression, and addiction disorders (Grimwood et al., 2011).

ADMET Profiling

Investigations into the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of compounds with spirocyclic structures inform drug development by identifying favorable pharmacokinetic and pharmacodynamic profiles. This research supports the potential therapeutic applications targeting the central nervous system (Matera et al., 2018).